Cas no 1804802-37-6 (4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1804802-37-6
• MF: C₈H₂F₆INO₂
• MW: 385.001875400543
• CID: 4836117
• Update Time: 2025-06-10

4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H2F6INO2/c9-7(10,11)6-3(2-17)5(15)4(1-16-6)18-8(12,13)14/h1-2H
• InChI Key： HTYMAIVFWCEDJB-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)(F)F)C=1C=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804802-37-6)

4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804802-37-6) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, including an iodo group, a trifluoromethoxy group, and a trifluoromethyl group, all of which contribute to its reactivity and functional versatility.

The synthesis of 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde has been extensively studied due to its potential as a building block in the development of novel pharmaceuticals. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications.

In the context of medicinal chemistry, 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde has shown promise as a key intermediate in the synthesis of various bioactive molecules. The presence of the iodo group allows for facile functionalization through cross-coupling reactions, while the trifluoromethoxy and trifluoromethyl groups impart unique electronic and steric properties that can influence the biological activity of the final products.

One notable application of this compound is in the development of targeted therapies for cancer. Research has demonstrated that derivatives of 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde can selectively inhibit specific enzymes involved in cancer cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent inhibitory activity against a key enzyme in the PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer.

Beyond cancer research, 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde has also been explored for its potential in neurodegenerative diseases. The unique combination of functional groups in this compound allows for the design of molecules that can cross the blood-brain barrier and target specific receptors or enzymes involved in neurodegenerative processes. A study published in Chemical Biology & Drug Design highlighted the use of this compound as a scaffold for developing small molecules that modulate the activity of G protein-coupled receptors (GPCRs), which are implicated in several neurological disorders.

In addition to its medicinal applications, 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde is also valuable in organic synthesis due to its reactivity and functional versatility. The aldehyde functionality at the 3-position provides a convenient handle for further derivatization, enabling the synthesis of a wide range of complex molecules. This makes it an attractive starting material for synthetic chemists working on natural product synthesis or the development of new materials with tailored properties.

The physical and chemical properties of 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde have been well-characterized through various analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure and behavior in different solvents and reaction conditions. Understanding these properties is crucial for optimizing synthetic protocols and ensuring high yields and purity levels.

Safety considerations are an important aspect when handling any chemical compound, and 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde is no exception. Researchers should adhere to standard laboratory safety protocols, including proper personal protective equipment (PPE), ventilation, and waste disposal procedures. Additionally, it is essential to store this compound under appropriate conditions to maintain its stability and prevent degradation.

In conclusion, 4-Iodo-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1804802-37-6) is a highly valuable compound with diverse applications in medicinal chemistry, organic synthesis, and materials science. Its unique structural features make it an excellent building block for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.